Cas no 881571-82-0 ((5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 881571-82-0
• MF: C₁₈H₂₃N₃O₂S₂
• MW: 377.524121522903
• CID: 5438322
• Update Time: 2025-07-14

(5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-(3-methoxypropyl)-5-[(4-phenylpiperazin-1-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C18H23N3O2S2/c1-23-13-5-8-21-17(22)16(25-18(21)24)14-19-9-11-20(12-10-19)15-6-3-2-4-7-15/h2-4,6-7,14H,5,8-13H2,1H3
• InChI Key： AYBKTTMDZXHXPU-UHFFFAOYSA-N
• SMILES： S1C(=CN2CCN(C3=CC=CC=C3)CC2)C(=O)N(CCCOC)C1=S

Additional information on (5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

Compound Introduction: (5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 881571-82-0)

(5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 881571-82-0, belongs to the thiazolidinone class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular framework of this compound features a central thiazolidinone ring, which is a five-membered heterocycle containing sulfur and oxygen atoms. This core structure is flanked by various substituents that contribute to its unique chemical properties and biological interactions. Specifically, the presence of a 3-methoxypropyl group at the 3-position and a 4-phenylpiperazin-1-yl moiety at the 5-position introduces specific functional groups that are known to modulate biological pathways.

In recent years, there has been growing interest in thiazolidinone derivatives due to their potential as pharmacological agents. The combination of sulfur and oxygen in the thiazolidinone ring enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery. The methylidene group at the 2-position and the sulfanylidene moiety further contribute to the compound's reactivity and binding affinity.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The 4-phenylpiperazin-1-yl group is particularly noteworthy, as piperazine derivatives are well-documented for their activity at various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. These interactions are crucial for developing treatments for neurological and psychiatric disorders.

Recent studies have begun to explore the pharmacological profile of this compound in vitro and in vivo. Preliminary research suggests that it may exhibit significant effects on central nervous system (CNS) function. The structural features of this molecule allow it to engage with multiple receptor targets simultaneously, which could lead to synergistic therapeutic effects. This multitarget engagement is increasingly recognized as a key strategy in modern drug design to enhance efficacy and reduce side effects.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic methodologies. The preparation of (5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one involves multi-step reactions that carefully construct the heterocyclic core while introducing the desired substituents. Techniques such as cyclization reactions, nucleophilic substitutions, and functional group transformations are employed to achieve the final structure.

The chemical stability of this compound is another critical consideration. Thiazolidinone derivatives can exhibit varying degrees of sensitivity to environmental factors such as pH, temperature, and light. Understanding these stability profiles is essential for optimizing storage conditions and ensuring the compound's integrity during transportation and application.

In terms of potential applications, this compound shows promise in several therapeutic areas. Its interaction with neurotransmitter receptors suggests it could be developed into a novel treatment for conditions such as depression, anxiety disorders, and cognitive impairments. Additionally, its structural motifs may be leveraged in the design of compounds targeting other disease pathways.

The role of computational chemistry in studying this compound cannot be overstated. Advanced computational methods allow researchers to predict molecular properties, simulate interactions with biological targets, and optimize synthetic routes before conducting experimental work. These simulations provide valuable insights into how the compound might behave in different environments and how its structure can be modified to improve its pharmacological properties.

Ethical considerations are also paramount when developing new pharmaceuticals. Ensuring that research is conducted responsibly, with appropriate safeguards for both researchers and patients, is essential. This includes rigorous testing for toxicity, efficacy, and potential side effects before moving from preclinical studies to clinical trials.

The future direction of research on (5Z)-3-(3-methoxypropyl)-5-(4-phenylpiperazin-1-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one looks promising. As our understanding of biological systems continues to evolve, new opportunities may arise for exploiting its unique chemical properties. Collaborative efforts between synthetic chemists, biologists, pharmacologists, and computer scientists will be crucial in realizing its full potential as a therapeutic agent.